1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-(2-hydroxy-5-propan-2-ylphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C13H18O2/c1-8(2)10-5-6-12(14)11(7-10)13(15)9(3)4/h5-9,14H,1-4H3
• InChI Key: ZVFSLKDKWOCHSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)O)C(=O)C(C)C

Description

1-[2-Hydroxy-5-(propan-2-yl)phenyl]-2-methylpropan-1-one is a substituted hydroxypropanone derivative featuring:

• A propan-1-one backbone with a methyl group at position 2.
• A phenyl ring substituted with a hydroxyl (-OH) group at position 2 and an isopropyl (propan-2-yl) group at position 5.

This compound belongs to the hydroxyacetophenone family, characterized by ketonic and phenolic functional groups. The ortho-hydroxyl group facilitates intramolecular hydrogen bonding with the carbonyl oxygen, influencing its stability and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one involves several steps. One common method is the Friedel-Crafts alkylation reaction, where chloroacetone reacts with benzene in the presence of an aluminum chloride catalyst . Another method involves the gas-phase ketonic decarboxylation of phenylacetic acid using acetic acid over a ceria-alumina solid acid catalyst .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalysts and controlled reaction environments is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of ketones or aldehydes.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in the formation of alcohols.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like chlorine or bromine. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions may produce alcohols.

Scientific Research Applications

1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a photoinitiator in the crosslinking of polymers by exposure to UV radiation. This property makes it valuable in the development of UV-curable resins for exterior coating applications.

Biology: The compound is used in the synthesis of polyacrylamide-grafted chitosan nanoparticles, which have applications in drug delivery and biomedical research.

Medicine: It is involved in the development of new therapeutic drugs, particularly in the field of cancer research.

Industry: The compound is used in the production of hydrophobic polyurethane sponges through thiol-ene click reactions.

Mechanism of Action

The mechanism of action of 1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one involves its ability to act as a photoinitiator. When exposed to UV radiation, the compound undergoes a photochemical reaction that generates free radicals. These free radicals initiate the polymerization process, leading to the formation of crosslinked polymer networks . The molecular targets and pathways involved in this process include the activation of carbonyl groups and the formation of reactive intermediates.

Comparison with Similar Compounds

Chalcone Derivatives

Chalcones (α,β-unsaturated ketones) share structural similarities but differ in conjugation and substituents:

Compound	Key Features	Structural Differences vs. Target Compound	References
1-(2-Hydroxy-5-methylphenyl)-3-(2-methylphenyl)prop-2-en-1-one	Chalcone with enone system ; intramolecular O–H···O hydrogen bond; dihedral angle between aromatic rings: 5.93°	Presence of α,β-unsaturated ketone; methyl vs. isopropyl substituents
1-(2-Hydroxy-5-methylphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one	Methoxy group at para-position enhances electron density on phenyl ring	Methoxy substituent vs. isopropyl; enone system

Key Findings :

• The enone system in chalcones increases reactivity toward nucleophilic attack compared to the saturated ketone in the target compound.
• Substituents like methoxy groups improve solubility in polar solvents, whereas bulky isopropyl groups enhance lipophilicity .

Hydroxypropanone Derivatives

Hydroxypropanones differ in substituent patterns on the phenyl ring:

Compound	Substituents	Physical/Chemical Properties	References
1-(5-Ethyl-2-hydroxyphenyl)propan-1-one	Ethyl group at position 5	Higher lipophilicity vs. methyl analogs
1-(2-Hydroxy-5-methoxyphenyl)-2-phenylethanone	Methoxy at position 5; phenylethanone backbone	Electron-donating methoxy increases stability
1-[2-Hydroxy-5-(trifluoromethoxy)phenyl]ethanone	Trifluoromethoxy group at position 5	Enhanced electronegativity; improved thermal stability

Key Findings :

• Trifluoromethoxy groups impart strong electron-withdrawing effects, altering acidity of the hydroxyl group (pKa ~8–10) compared to isopropyl (pKa ~10–12) .

Heteroaromatic Propanones

Propanones with thiophene or thienyl substituents:

Compound	Aromatic System	Key Properties	References
1-(5-Methylthiophen-2-yl)propan-1-one	Thiophene ring	Lower melting point (~60–65°C) due to sulfur’s polarizability
1-(2-Thienyl)-1-propanone	Unsubstituted thiophene	Higher reactivity in electrophilic substitution

Key Findings :

• Thiophene-based propanones exhibit distinct electronic properties (e.g., lower bandgap) compared to phenyl analogs, making them suitable for optoelectronic applications .
• The target compound’s phenyl ring provides greater thermal stability (decomposition >200°C) vs. thiophene derivatives (~150–180°C) .

Biological Activity

1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one, also known by its CAS number 934524-36-4, is a compound of interest due to its potential biological activities. This article reviews its cytotoxic, antibacterial, and other pharmacological properties based on diverse research findings.

• Molecular Formula : C13H18O2
• Molecular Weight : 206.28 g/mol
• CAS Number : 934524-36-4

Cytotoxic Activity

Recent studies have highlighted the cytotoxic effects of this compound on various cancer cell lines. The compound demonstrates significant selectivity towards tumor cells compared to non-cancerous cells.

Case Study Findings

A study examining the cytotoxicity of several compounds, including 1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one, reported IC50 values ranging from 1.11 to 24.94 μM across different tumor types. The selectivity index (SI) for this compound was noted to be above 1 against HEK-293 cells, indicating a promising therapeutic potential with lower toxicity to normal cells .

Cell Line	IC50 (μM)	Selectivity Index
MDA-MB-231	1.16	>1
HL60/DOX	24.94	>1
HEK-293	>24.94	>1

The mechanism of action appears to involve the intrinsic pathway of apoptosis, as evidenced by the degradation of procaspase 9 in treated cell lines. This suggests that the compound may induce programmed cell death through mitochondrial signaling pathways .

Antibacterial Activity

The antibacterial properties of 1-[2-Hydroxy-5-(propan-2-YL)phenyl]-2-methylpropan-1-one have also been investigated. It showed moderate activity against various bacterial strains.

Antibacterial Efficacy

The minimal inhibitory concentrations (MICs) were determined for several bacterial strains:

Bacterial Strain	MIC (mg/L)	MIC (μM)
Staphylococcus aureus	0.78 - 2	1.57 - 4.14
Enterococcus faecalis	1.5 - 3	3 - 6
Streptococcus pyogenes	3 - 31	6 - 64.22

The compound exhibited the most potent activity against Staphylococcus aureus, with an MIC as low as 0.78 mg/L , indicating its potential as an antibacterial agent .

Research Insights

Further studies have indicated that the presence of hydroxyl groups in the molecular structure contributes significantly to both cytotoxic and antibacterial activities. The interaction with various cellular pathways highlights its potential for development into therapeutic agents.